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Compound of Interest

Compound Name: Tetrahydrothiophen-3-one

Cat. No.: B087284 Get Quote

Technical Support Center: Tetrahydrothiophen-3-
one
This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and emergency procedures for researchers, scientists, and drug

development professionals working with Tetrahydrothiophen-3-one (CAS: 1003-04-9).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tetrahydrothiophen-3-one?

A1: Tetrahydrothiophen-3-one is a combustible liquid.[1] The primary hazards include

potential irritation to the skin, eyes, and respiratory system.[1] Inhalation may cause respiratory

irritation.[1][2] Vapors are heavier than air and can spread along floors, and upon intense

heating, they can form explosive mixtures with air.[2]

Q2: What are the required storage conditions for Tetrahydrothiophen-3-one?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] It should be

kept away from heat, sparks, open flames, and hot surfaces.[1][2] Some sources also

recommend refrigeration.[1] Containers that have been opened must be carefully resealed and

kept upright to prevent leakage.[3]

Q3: What should I do if I accidentally inhale vapors?
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A3: If you inhale Tetrahydrothiophen-3-one vapors, immediately move to fresh air.[1] If you

are not breathing, trained personnel should provide artificial respiration.[1][3] If you feel unwell

or if breathing is difficult, consult a physician or call a poison center.[1]

Q4: What are the first-aid procedures for skin or eye contact?

A4:

Skin Contact: Immediately take off all contaminated clothing.[2] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs or persists, get

medical advice.[1]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,

also under the eyelids.[1] Remove contact lenses if present and easy to do, and continue

rinsing.[1] If eye irritation persists, seek medical attention from an ophthalmologist.[1][2]

Q5: What happens if Tetrahydrothiophen-3-one is swallowed?

A5: If swallowed, do NOT induce vomiting.[3] Rinse your mouth with water.[4] Immediately

make the victim drink water (two glasses at most).[2] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical attention.[2]

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for Tetrahydrothiophen-3-one.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b087284?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC443270050&productDescription=TETRAHYDROTHIOPHEN-3-ONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.benchchem.com/product/b087284?utm_src=pdf-body
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://www.chemicalbook.com/msds/4-methyltetrahydrothiophen-3-one.pdf
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://www.chemicalbook.com/msds/tetrahydrothiophen-3-one.htm
https://www.benchchem.com/product/b087284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

Physical State Liquid, colorless to pale yellow [1]

Odor Unpleasant [2]

CAS Number 1003-04-9 [1]

Molecular Formula C4H6OS

Molecular Weight 102.16 g/mol [5]

Boiling Point 175 °C (347 °F) [1][2]

Flash Point 78 °C (172.4 °F) - closed cup [1][2]

Density 1.194 g/mL at 25 °C [2][6]

Vapor Density 3.53 (Air = 1.0) [2]

Occupational Exposure Limits
No occupational exposure

limits have been established.
[7]

Acute Oral Toxicity (LD50) No data available [2]

Acute Inhalation Toxicity

(LC50)
No data available [2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Tetrahydrothiophen-3-one.
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Protection Type Specification Citation

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield (8-

inch minimum). Equipment

should be tested and approved

under government standards

like NIOSH (US) or EN 166

(EU).

[1][3][4]

Skin Protection

Wear appropriate protective

gloves (e.g., solvent-resistant)

and clothing to prevent skin

exposure. Consult the glove

manufacturer for specific

compatibility.

[1][8]

Body Protection

A lab coat, full-length pants,

and closed-toe footwear are

required. For significant

exposure risks, flame-retardant

antistatic protective clothing

may be necessary.

[3]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[1][3] If

exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or EN 149

approved respirator.

[1]

Engineering Controls: Work should be conducted in an area with adequate ventilation, such as

a chemical fume hood.[1][3] Ensure that eyewash stations and safety showers are close to the

workstation location.[1] Use explosion-proof equipment when handling the substance.[3]

Experimental Protocols
Protocol 1: Standard Handling and Use Procedure
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm that safety

showers and eyewash stations are accessible and operational.[1]

Ventilation: Conduct all work in a well-ventilated area or a certified chemical fume hood.[1][3]

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[9] Use only non-sparking tools.[8]

Handling: Avoid contact with skin and eyes and avoid inhaling vapors or mists.[3]

Hygiene: After handling, wash hands and face thoroughly.[2] Immediately change any

contaminated clothing.[2] Do not eat, drink, or smoke in the work area.

Storage: When finished, ensure the container is tightly closed and stored in a cool, dry, well-

ventilated area away from ignition sources.[1][2]

Protocol 2: Chemical Spill Response

Immediate Assessment: Assess the spill size and immediate risk. Remove all sources of

ignition from the area.[10]

Personnel Safety: Alert others in the area. Evacuate non-essential personnel. If

contaminated, remove clothing and use an emergency shower.[3]

Spill Containment (All Spills): Confine the spill to a small area using an inert, non-

combustible absorbent material like sand, earth, or vermiculite.[11] Cover drains to prevent

environmental release.[2]

Cleanup - Small Spill (<1 L):

Trained personnel wearing appropriate PPE should proceed.[3]

Absorb the spill with inert material (e.g., Chemizorb®).[2]

Collect the absorbed material using non-sparking tools into a suitable, sealable container

for disposal.[9]

Cleanup - Large Spill (>1 L):
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Evacuate the area immediately.[3]

Call emergency services (911) and your institution's Environmental Health & Safety (EHS)

department.[3]

Do not attempt to clean up a large spill without specialized training and equipment.

Post-Cleanup:

Clean the affected area with a mild detergent solution and water.[10]

Place all contaminated materials (absorbents, PPE) into a labeled, sealed container for

hazardous waste disposal.[3][12]

Ventilate the area well before resuming work.[11]

Protocol 3: First-Aid for Exposures

Inhalation: Move the exposed person to fresh air immediately.[1] If breathing is difficult,

provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[3]

Skin Contact: Remove contaminated clothing and shoes immediately.[2] Flush skin with

plenty of soap and water for at least 15 minutes.[1] Seek medical attention if irritation

develops or persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1][3] Remove contact lenses if possible.[1] Seek immediate medical attention.

[1]

Ingestion: Do NOT induce vomiting.[3] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water.[9] Seek immediate medical attention.[9]

Visualized Workflow: Chemical Spill Response
The following diagram outlines the logical steps and decision points for responding to a

chemical spill involving Tetrahydrothiophen-3-one.
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Tetrahydrothiophen-3-one Spill Response Workflow
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Caption: Workflow for handling a Tetrahydrothiophen-3-one spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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